Cas no 86188-26-3 ((2,5-Dimethylphenyl)methanesulfonyl chloride)
86188-26-3 structure
Product Name:(2,5-Dimethylphenyl)methanesulfonyl chloride
CAS No:86188-26-3
Molecular Formula:C9H11ClO2S
Molecular Weight:218.700440645218
MDL:MFCD12403400
CID:4717837
PubChem ID:50742524
(2,5-Dimethylphenyl)methanesulfonyl chloride Properties
Names and Identifiers
-
- (2,5-dimethylphenyl)methanesulfonyl chloride
-
- MDL： MFCD12403400
- InChIKey： HWMTXXADUWPFSI-UHFFFAOYSA-N
- Inchi： 1S/C9H11ClO2S/c1-7-3-4-8(2)9(5-7)6-13(10,11)12/h3-5H,6H2,1-2H3
- SMILES： ClS(CC1C=C(C)C=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 218.017
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 218.017
- Heavy Atom Count: 13
- Complexity: 255
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 42.5
(2,5-Dimethylphenyl)methanesulfonyl chloride Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1086101-1g |
(2,5-Dimethylphenyl)methanesulfonyl chloride |
86188-26-3 | 95% | 1g |
$1645.0 | 2024-04-17 | |
| Enamine | EN300-273547-0.05g |
(2,5-dimethylphenyl)methanesulfonyl chloride |
86188-26-3 | 95.0% | 0.05g |
$348.0 | 2025-03-20 |
(2,5-Dimethylphenyl)methanesulfonyl chloride Related Literature
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Zhiqiang Zhu,Hanyang Huang,Ting Si Soft Matter, 2019,15, 4782-4786
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Yilin Wu,Ming Yan,Xinlin Liu,Peng Lv,Jiuyun Cui,Minjia Meng,Jiangdong Dai,Yongsheng Yan,Chunxiang Li Green Chem., 2015,17, 3338-3349
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Wonhee Cha,Hae-Jin Kim,Songhee Lee J. Mater. Chem. C, 2017,5, 6667-6671
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Laurent Nahon,Lipsa Nag,Gustavo A. Garcia,Uwe Meierhenrich,Samuel Beaulieu,Vincent Wanie,Valérie Blanchet,Romain Géneaux,Ivan Powis Phys. Chem. Chem. Phys., 2016,18, 12696-12706
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James T. Muckerman,Etsuko Fujita New J. Chem., 2013,37, 1860-1866
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Deniz Mostarac Nanoscale, 2020,12, 13933-13947
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:86188-26-3)(2,5-Dimethylphenyl)methanesulfonyl chloride
Purity:99%
Quantity:1g
Price($):1480.0